Cas no 645-26-1 (BENZENE, 1-ETHOXY-4-(PHENYLTHIO)-)
645-26-1 structure
Product Name:BENZENE, 1-ETHOXY-4-(PHENYLTHIO)-
CAS No:645-26-1
MF:C14H14OS
MW:230.325362682343
MDL:MFCD02913412
CID:3368877
PubChem ID:14228537
Update Time:2025-04-21
BENZENE, 1-ETHOXY-4-(PHENYLTHIO)- Chemical and Physical Properties
Names and Identifiers
-
- BENZENE, 1-ETHOXY-4-(PHENYLTHIO)-
- 1-Ethoxy-4-(phenylthio)benzene
- HS-4617
- 645-26-1
- benzene,1-ethoxy-4-(phenylthio)-
- (4-Ethoxyphenyl)(phenyl)sulfane
- DTXSID801305853
- 1-ETHOXY-4-(PHENYLSULFANYL)BENZENE
- SCHEMBL16200806
-
- MDL: MFCD02913412
- Inchi: 1S/C14H14OS/c1-2-15-12-8-10-14(11-9-12)16-13-6-4-3-5-7-13/h3-11H,2H2,1H3
- InChI Key: ZDFOWFMZVHCXIJ-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)C1C=CC(=CC=1)OCC
Computed Properties
- Exact Mass: 230.07653624Da
- Monoisotopic Mass: 230.07653624Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 34.5Ų
BENZENE, 1-ETHOXY-4-(PHENYLTHIO)- Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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